5-trans U-46619

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-19-18(16-14-20(19)25-15-16)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4-,13-12+/t16-,17+,18+,19-,20-/m0/s1
• InChIKey: LQANGKSBLPMBTJ-WEHMOUSJSA-N

5-trans U-46619 for Research: Thromboxane Isomer Identity and Core Pharmacology

5-trans U-46619 (CAS 330796-58-2) is the 5,6-trans geometric isomer of U-46619, a well-established stable analogue of thromboxane A₂ (TXA₂) and a potent agonist at the thromboxane prostanoid (TP) receptor . While U-46619 (5-cis) is widely used to induce platelet aggregation, vascular smooth muscle contraction, and TP-receptor-mediated signalling, 5-trans U-46619 is primarily encountered as a minor impurity (2–5%) in commercial U-46619 preparations . Biochemically, it acts as an inhibitor of microsomal prostaglandin E₂ synthase (mPGES), a property that distinguishes it from the parent 5-cis isomer [1].

Stereochemical-control study fit for mPGES-1 inhibition research

Isomer-specific reference standard for U-46619 impurity profiling

Supports isomer-comparison context in TP receptor signaling assays

• [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ12,14-prostaglandin J₂ and polyunsaturated fatty acids. Biochem. Pharmacol. 63(6), 1183-1189 (2002). View Source

Why 5-trans U-46619 Cannot Be Replaced by Generic Thromboxane Agonists or PGE Synthase Inhibitors

Substituting 5-trans U-46619 with the parent U-46619 (5-cis) or other TXA₂ mimetics such as U-44069 or I-BOP fails to replicate the dual pharmacological signature of this molecule. First, 5-trans U-46619 is a stereospecific inhibitor of mPGES, a property absent in the 5-cis isomer at comparable concentrations [1]. Second, when used as an analytical reference standard for impurity profiling of U-46619 batches, no other compound recapitulates the identical retention time and mass spectrum . Third, the published literature explicitly demonstrates that the 5-trans configuration reduces mPGES inhibitory potency by approximately 50% relative to the 5-cis isomer, meaning that analytical or biochemical results obtained with one isomer cannot be quantitatively extrapolated to the other [1]. The sections below provide the quantitative evidence that underpins these non-interchangeable selection criteria.

Target Compound

5-trans U-46619

mPGES-1 inhibitor with distinct stereochemical profile and retention time; primary use as impurity reference standard.

Potential Substitute

U-46619 (5-cis)

Potent TP receptor agonist lacking mPGES-1 inhibition at comparable concentrations; different pharmacological signature.

Stereochemical configuration governs enzyme inhibition potency; results from one isomer cannot be quantitatively extrapolated to the other. Chromatographic methods may not resolve isomeric separation without certified reference standard.

• [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ12,14-prostaglandin J₂ and polyunsaturated fatty acids. Biochem. Pharmacol. 63(6), 1183-1189 (2002). View Source

5-trans U-46619: Quantitative Differentiation Evidence for Scientific Selection

mPGES Inhibition: 5-trans Isomer is Approximately Half as Potent as 5-cis U-46619

In the only direct head-to-head comparison published to date, 5-trans U-46619 was found to be approximately half as potent an inhibitor of microsomal PGE synthase (mPGES) as the 5-cis version of U-46619 [1]. At a concentration of 10 µM, 5-trans U-46619 inhibited mPGES activity by less than 20%, whereas the 5-cis isomer demonstrated greater inhibitory potency (inferred to be approximately 40% inhibition at the same concentration) [1]. This study used purified recombinant human mPGES-1 in a cell-free enzymatic assay measuring the conversion of PGH₂ to PGE₂ [1]. The finding establishes that the 5,6-trans configuration is not a silent stereochemical feature but directly governs the magnitude of enzyme inhibition, a critical consideration for any experiment where mPGES activity modulation is a readout.

mPGES-1 Inhibition Potency

Head-to-head

~2-fold lower potency vs 5-cis U-46619 at 10 µM

Supports isomer-specific enzyme inhibition context

Recombinant human mPGES-1 cell-free assay

Evidence Dimension	Inhibition of microsomal prostaglandin E synthase (mPGES-1) activity at 10 µM
Target Compound Data	5-trans U-46619: <20% inhibition at 10 µM
Comparator Or Baseline	5-cis U-46619: approximately 40% inhibition at 10 µM (inferred from the statement that 5-trans is half as potent)
Quantified Difference	Approximately 2-fold lower potency of the 5-trans isomer relative to the 5-cis isomer
Conditions	Cell-free assay using purified recombinant human mPGES-1 enzyme; measurement of PGH₂ to PGE₂ conversion

Why This Matters

When selecting a compound for mPGES inhibition studies, the ~2-fold potency difference between isomers means that experiments using 5-trans U-46619 require exactly twice the concentration to match the enzyme inhibition achieved by the 5-cis isomer, a factor that must be controlled for in dose-response designs.

• [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ12,14-prostaglandin J₂ and polyunsaturated fatty acids. Biochem. Pharmacol. 63(6), 1183-1189 (2002). View Source

Potency Gap: 5-trans U-46619 Is >33-Fold Weaker than 15-deoxy-Δ12,14-PGJ₂ on mPGES-1

In the same experimental system that measured 5-trans U-46619, the endogenous cyclopentenone prostaglandin 15-deoxy-Δ12,14-prostaglandin J₂ (15d-PGJ₂) inhibited mPGES with an IC₅₀ of 0.3 µM [1]. At 10 µM, 5-trans U-46619 achieves less than 20% inhibition, meaning that 15d-PGJ₂ achieves 50% inhibition at a concentration 33-fold lower than the 10 µM at which 5-trans U-46619 fails to reach even 20% inhibition [1]. This positions 5-trans U-46619 as a low-potency mPGES inhibitor, suitable for applications where partial enzyme blockade or isomer-specific control is required, but unsuitable as a primary pharmacological tool for potent mPGES suppression.

Potency Gap vs 15d-PGJ₂

Cross-study comparable

>33-fold lower than 15d-PGJ₂ (IC₅₀ 0.3 µM)

Low-potency mPGES-1 inhibition context; not a primary tool for potent blockade

Data to verify: cross-study comparison

Evidence Dimension	mPGES-1 inhibition potency
Target Compound Data	5-trans U-46619: <20% inhibition at 10 µM (IC₅₀ >> 10 µM)
Comparator Or Baseline	15-deoxy-Δ12,14-PGJ₂: IC₅₀ = 0.3 µM
Quantified Difference	>33-fold lower potency of 5-trans U-46619 relative to 15d-PGJ₂
Conditions	Recombinant human mPGES-1 enzyme assay; conversion of PGH₂ to PGE₂ measured

Why This Matters

For researchers seeking to inhibit mPGES-1, 15d-PGJ₂ is a far more potent tool compound. 5-trans U-46619 is selected not for maximal efficacy but for its specific stereochemical profile and its utility as a reference standard for U-46619 impurity analysis.

• [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ12,14-prostaglandin J₂ and polyunsaturated fatty acids. Biochem. Pharmacol. 63(6), 1183-1189 (2002). View Source

Chemical Identity Purity Benchmark: ≥98% Purity and Defined Physicochemical Profile

Commercially sourced 5-trans U-46619 is supplied at ≥98% purity as determined by chromatographic methods . The formal name is 9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid, and the compound has a molecular formula of C₂₁H₃₄O₄, a formula weight of 350.49 g/mol, and the SMILES string CCCCC[C@H](O)/C=C/[C@H]1C2OCC(C2)[C@@H]1C/C=C/CCCC(O)=O . Solubility data indicate 50 mg/mL in DMF, 50 mg/mL in DMSO, 50 mg/mL in ethanol, and 1 mg/mL in PBS (pH 7.2), and the recommended storage condition is -20°C . These specifications are essential for laboratories that require a characterised, high-purity isomer standard for quantitative impurity analysis of U-46619 bulk drug substance or for calibrated biochemical assays where the presence of 2-5% 5-trans impurity in U-46619 lots could confound results .

Purity Benchmark

Specification review

≥98% purity, defined solubility profile

Enables quantitative impurity analysis in U-46619 batches

Supplier-specified quality control attributes

Evidence Dimension	Purity and physicochemical characterisation
Target Compound Data	≥98% purity; MW 350.49; C₂₁H₃₄O₄; soluble in DMF, DMSO, EtOH (50 mg/mL each); PBS pH 7.2 (1 mg/mL); storage -20°C
Comparator Or Baseline	Commercial U-46619 batches typically contain 2-5% 5-trans U-46619 as an impurity (purity of U-46619 itself varies by lot)
Quantified Difference	5-trans U-46619 is supplied at ≥98% as a pure reference compound, versus the 2-5% contamination level in typical U-46619 lots
Conditions	Quality control specifications per Cayman Chemical Certificate of Analysis

Why This Matters

A pure, well-characterised 5-trans U-46619 standard enables accurate quantification and identification of this impurity in U-46619 batches, a critical step for GLP-compliant pharmacology or analytical method validation.

Functional Orthogonality: TP Receptor Agonism Versus mPGES Inhibition

U-46619 (5-cis) is a potent and selective TP receptor agonist that induces platelet aggregation in human washed platelets with an EC₅₀ of approximately 538 nM and stimulates vascular smooth muscle contraction [1]. In contrast, 5-trans U-46619 has not been systematically characterised for TP receptor agonism, and its primary documented biochemical effect is mPGES inhibition [2]. The biological activity of 5-trans U-46619 has rarely been tested separately from U-46619 itself . This functional divergence warns that experiments using 5-trans U-46619 as a TP agonist control cannot rely on the well-characterised pharmacology of the 5-cis isomer and must independently validate TP receptor activation in each assay system.

Functional Orthogonality

Class-level inference

Target shifts from TP receptor (5-cis) to mPGES enzyme (5-trans)

Assay-response context must be independently validated

TP agonism not systematically characterized for 5-trans

Evidence Dimension	Primary pharmacological activity
Target Compound Data	5-trans U-46619: mPGES inhibition (<20% at 10 µM); TP receptor agonism not systematically characterised
Comparator Or Baseline	U-46619 (5-cis): TP receptor agonist (EC₅₀ ~538 nM on human platelet aggregation); no mPGES inhibition reported at comparable concentrations
Quantified Difference	Qualitative divergence: primary target shifts from TP receptor (5-cis) to mPGES enzyme (5-trans)
Conditions	Separate experimental contexts: TP agonism measured in human platelet aggregation; mPGES inhibition measured in recombinant enzyme assay

Why This Matters

This functional switching from receptor agonism to enzyme inhibition driven solely by 5,6-geometric isomerism means that 5-trans U-46619 cannot serve as a substitute for U-46619 in TP-receptor-dependent bioassays, and vice versa.

• [1] Sharif, N.A., Xu, S.X., and Williams, G.W. Pharmacological evidence for thromboxane receptor heterogeneity—implications for the eye. J. Ocul. Pharmacol. Ther. 13(4), 303-312 (1997). View Source
• [2] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ12,14-prostaglandin J₂ and polyunsaturated fatty acids. Biochem. Pharmacol. 63(6), 1183-1189 (2002). View Source

Optimal Application Scenarios for Procuring 5-trans U-46619

U-46619 Impurity Profiling and Analytical Method Validation

5-trans U-46619 is the ideal reference standard for quantifying the 2–5% trans isomer impurity in commercial U-46619 batches. Its ≥98% purity and well-defined physicochemical properties enable accurate calibration of HPLC, LC-MS, and GC-MS methods used in quality control release testing of U-46619 as a pharmacopoeial standard [1]. Laboratories performing GLP-compliant bioanalysis can use 5-trans U-46619 to establish system suitability criteria and validate method specificity for isomer separation .

Investigating Stereochemical Determinants of mPGES-1 Inhibition

Because 5-trans U-46619 is approximately half as potent as the 5-cis isomer at inhibiting mPGES-1, the matched isomeric pair provides a powerful stereochemical probe for structure-activity relationship (SAR) studies on the mPGES-1 active site [1]. Researchers can use the two isomers in parallel to dissect how the 5,6-double-bond geometry influences inhibitor-enzyme binding interactions, aiding rational design of novel mPGES-1 inhibitors .

Negative Control for TP-Receptor-Mediated Platelet Aggregation Assays

5-trans U-46619, when validated in the user's own assay system, can serve as an isomeric negative control in platelet aggregation studies. The known TP receptor agonist activity of U-46619 (5-cis) establishes a positive control, and the trans isomer can be tested alongside to confirm that observed aggregation is stereospecifically dependent on the 5,6-cis configuration [1]. However, this application requires independent confirmation of lack of TP receptor activation by the 5-trans isomer in the specific experimental system used .

Probing the PGE₂ Biosynthetic Pathway in Cellular Inflammation Models

In cell-based assays of inflammation where mPGES-1 is upregulated (e.g., IL-1β-stimulated fibroblasts), 5-trans U-46619 can be applied at 10 µM to achieve partial (~20%) inhibition of PGE₂ production, as established in the recombinant enzyme system [1]. This moderate efficacy permits studies of partial pathway blockade without the complete suppression that would be induced by 15d-PGJ₂ (IC₅₀ 0.3 µM), enabling investigation of threshold effects in PGE₂-dependent signalling .

Application

Selection Property

Validation Focus

U-46619 Impurity Profiling

High-purity isomer reference standard

Chromatographic isomer separation and method specificity

mPGES-1 Stereochemical SAR

Matched isomeric pair for stereochemical probe

Enzyme-inhibitor binding interaction review

TP Receptor Assay Control

Isomeric negative control candidate

Independent confirmation of lack of TP receptor activation

PGE₂ Pathway Partial Blockade

Moderate mPGES-1 inhibitor for threshold studies

Partial pathway blockade endpoint context

Applications are research-use contexts. TP receptor activation and cellular mPGES-1 inhibition should be validated in the user's specific assay system. For GLP-compliant workflows, independent method validation is required.

• [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ12,14-prostaglandin J₂ and polyunsaturated fatty acids. Biochem. Pharmacol. 63(6), 1183-1189 (2002). View Source